1-(4-cyanophenyl)-N-(2-hydroxyethyl)methanesulfonamide
Overview
Description
1-(4-cyanophenyl)-N-(2-hydroxyethyl)methanesulfonamide (CPMHES) is a novel compound that has recently been developed and studied for its potential applications in scientific research. CPMHES has been found to possess a range of biochemical and physiological effects, and is being investigated for its potential use in laboratory experiments.
Scientific Research Applications
1-(4-cyanophenyl)-N-(2-hydroxyethyl)methanesulfonamide has been found to possess a range of biochemical and physiological effects, and is being investigated for its potential use in laboratory experiments. 1-(4-cyanophenyl)-N-(2-hydroxyethyl)methanesulfonamide has been used to study the effects of oxidative stress in cells, and has been found to have antioxidant and anti-inflammatory properties. In addition, 1-(4-cyanophenyl)-N-(2-hydroxyethyl)methanesulfonamide has been used to study the effects of DNA damage, and has been found to help protect against DNA damage caused by ultraviolet light. 1-(4-cyanophenyl)-N-(2-hydroxyethyl)methanesulfonamide has also been used to study the effects of metal ions on cells, and has been found to help protect cells against the damaging effects of metal ions.
Mechanism of Action
The mechanism of action of 1-(4-cyanophenyl)-N-(2-hydroxyethyl)methanesulfonamide is thought to involve its ability to scavenge reactive oxygen species (ROS) and inhibit the production of pro-inflammatory cytokines. 1-(4-cyanophenyl)-N-(2-hydroxyethyl)methanesulfonamide has been found to act as an antioxidant by scavenging ROS, and this helps to protect cells from oxidative damage. In addition, 1-(4-cyanophenyl)-N-(2-hydroxyethyl)methanesulfonamide has been found to inhibit the production of pro-inflammatory cytokines, which helps to reduce inflammation.
Biochemical and Physiological Effects
1-(4-cyanophenyl)-N-(2-hydroxyethyl)methanesulfonamide has been found to possess a range of biochemical and physiological effects. 1-(4-cyanophenyl)-N-(2-hydroxyethyl)methanesulfonamide has been found to act as an antioxidant, helping to protect cells from oxidative damage. In addition, 1-(4-cyanophenyl)-N-(2-hydroxyethyl)methanesulfonamide has been found to help protect cells from the damaging effects of metal ions, and to help protect against DNA damage caused by ultraviolet light. 1-(4-cyanophenyl)-N-(2-hydroxyethyl)methanesulfonamide has also been found to help reduce inflammation, and to help protect against the damaging effects of ROS.
Advantages and Limitations for Lab Experiments
The use of 1-(4-cyanophenyl)-N-(2-hydroxyethyl)methanesulfonamide in laboratory experiments offers a number of advantages. 1-(4-cyanophenyl)-N-(2-hydroxyethyl)methanesulfonamide is easy to synthesize and is relatively inexpensive, making it ideal for use in laboratory experiments. In addition, 1-(4-cyanophenyl)-N-(2-hydroxyethyl)methanesulfonamide has been found to possess a range of biochemical and physiological effects, making it a useful tool for studying the effects of oxidative stress, DNA damage, and metal ions on cells. However, there are also some limitations to the use of 1-(4-cyanophenyl)-N-(2-hydroxyethyl)methanesulfonamide in laboratory experiments. 1-(4-cyanophenyl)-N-(2-hydroxyethyl)methanesulfonamide is a novel compound, and its effects on cells have not yet been fully studied. As such, more research is needed to understand the full range of effects of 1-(4-cyanophenyl)-N-(2-hydroxyethyl)methanesulfonamide on cells.
Future Directions
The potential applications of 1-(4-cyanophenyl)-N-(2-hydroxyethyl)methanesulfonamide in laboratory experiments are numerous, and there are many possible future directions for research. Further research is needed to fully understand the biochemical and physiological effects of 1-(4-cyanophenyl)-N-(2-hydroxyethyl)methanesulfonamide on cells. In addition, 1-(4-cyanophenyl)-N-(2-hydroxyethyl)methanesulfonamide could be investigated for its potential use as a therapeutic agent to treat a range of diseases and conditions. Finally, 1-(4-cyanophenyl)-N-(2-hydroxyethyl)methanesulfonamide could be studied for its potential use in the development of new drugs and pharmaceuticals.
Synthesis Methods
1-(4-cyanophenyl)-N-(2-hydroxyethyl)methanesulfonamide is synthesized from a combination of 4-cyanophenol and 2-hydroxyethylmethanesulfonamide. The synthesis is achieved through a series of steps: first, 4-cyanophenol is reacted with 2-hydroxyethylmethanesulfonamide in a solvent mixture of dimethylformamide (DMF) and dimethylsulfoxide (DMSO). This reaction is carried out at a temperature of 70°C for 2 hours. The resulting product is then purified by recrystallization in methanol, yielding a white solid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(4-cyanophenyl)-N-(2-hydroxyethyl)methanesulfonamide involves the reaction of 4-cyanobenzenesulfonyl chloride with 2-aminoethanol, followed by the addition of sodium methoxide to form the final product.", "Starting Materials": [ "4-cyanobenzenesulfonyl chloride", "2-aminoethanol", "sodium methoxide" ], "Reaction": [ "Step 1: 4-cyanobenzenesulfonyl chloride is added to a solution of 2-aminoethanol in dichloromethane.", "Step 2: The reaction mixture is stirred at room temperature for several hours until complete conversion is achieved.", "Step 3: Sodium methoxide is added to the reaction mixture to form the final product, 1-(4-cyanophenyl)-N-(2-hydroxyethyl)methanesulfonamide.", "Step 4: The product is isolated by filtration and purified by recrystallization." ] } | |
CAS RN |
1156311-16-8 |
Product Name |
1-(4-cyanophenyl)-N-(2-hydroxyethyl)methanesulfonamide |
Molecular Formula |
C10H12N2O3S |
Molecular Weight |
240.3 |
Purity |
95 |
Origin of Product |
United States |
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